Cas no 1281156-88-4 (N-[2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl]-N-cyclopropylglycine ethyl ester)

• Product Name: N-[2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl]-N-cyclopropylglycine ethyl ester
• CAS No: 1281156-88-4
• MF: C₁₆H₂₅N₃O₃
• MW: 307.38800406456
• CID: 5455695
• PubChem ID: 53540931
• Update Time: 2025-05-19

N-[2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl]-N-cyclopropylglycine ethyl ester Chemical and Physical Properties

Names and Identifiers

• N-[2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl]-N-cyclopropylglycine ethyl ester
• 1281156-88-4
• AKOS034744312
• ethyl 2-[[2-[(1-cyanocyclohexyl)amino]-2-oxoethyl]-cyclopropylamino]acetate
• EN300-26683521
• ethyl 2-({[(1-cyanocyclohexyl)carbamoyl]methyl}(cyclopropyl)amino)acetate
• Z905226888

• Inchi： 1S/C16H25N3O3/c1-2-22-15(21)11-19(13-6-7-13)10-14(20)18-16(12-17)8-4-3-5-9-16/h13H,2-11H2,1H3,(H,18,20)
• InChI Key： NQNCLLISAFZELX-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CN(CC(NC1(C#N)CCCCC1)=O)C1CC1

Computed Properties

• Exact Mass: 307.19
• Monoisotopic Mass: 307.19
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.4A^2
• XLogP3: 1.8

Experimental Properties

• Density: 1.16±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 523.7±45.0 °C(Predicted)
• pka: 12.31±0.20(Predicted)

Additional information on N-[2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl]-N-cyclopropylglycine ethyl ester

Comprehensive Overview of N-[2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl]-N-cyclopropylglycine ethyl ester (CAS No. 1281156-88-4)

The compound N-[2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl]-N-cyclopropylglycine ethyl ester (CAS No. 1281156-88-4) is a specialized organic molecule with a unique structural framework. Its chemical name reflects the presence of key functional groups, including a cyanocyclohexyl moiety, an amide linkage, and an ethyl ester group. These features contribute to its potential applications in pharmaceutical research, agrochemical development, and material science. The compound's cyclopropylglycine backbone is particularly noteworthy, as it often imparts conformational rigidity and metabolic stability to molecules, making it a valuable scaffold in drug design.

In recent years, the demand for N-[2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl]-N-cyclopropylglycine ethyl ester has grown due to its relevance in peptide mimetics and small molecule therapeutics. Researchers are increasingly exploring its role in modulating protein-protein interactions, a hot topic in drug discovery and precision medicine. The compound's CAS No. 1281156-88-4 is frequently searched in scientific databases, reflecting its importance in high-throughput screening and structure-activity relationship (SAR) studies).

The synthesis of N-[2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl]-N-cyclopropylglycine ethyl ester typically involves multi-step organic reactions, including amide coupling and esterification. Its cyanocyclohexyl group can be introduced via nucleophilic substitution or reductive amination, while the ethyl ester is often added in the final step to enhance solubility. The compound's purity and stability are critical for its use in bioconjugation and proteomics, areas gaining traction in biopharmaceuticals.

From an SEO perspective, queries related to "CAS 1281156-88-4 supplier" or "N-[2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl]-N-cyclopropylglycine ethyl ester synthesis" are trending, indicating industrial and academic interest. The compound's potential as a building block for bioactive molecules aligns with the growing focus on fragment-based drug design. Additionally, its cyclopropyl ring is a sought-after feature in CNS drug development, a field with high search volume due to rising neurological disorder research.

Environmental and green chemistry considerations are also relevant for CAS No. 1281156-88-4. Researchers are optimizing its synthesis to reduce waste and energy consumption, addressing the demand for sustainable chemical processes. This aligns with global trends in ESG (Environmental, Social, and Governance) compliance, a frequently searched topic in the chemical industry.

In analytical chemistry, N-[2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl]-N-cyclopropylglycine ethyl ester is characterized using techniques like HPLC, NMR, and mass spectrometry. Its chromatographic behavior and fragmentation patterns are well-documented, aiding in quality control for GMP manufacturing. The compound's logP and pKa values are also of interest in ADMET prediction, a key focus area in computational chemistry.

Future directions for CAS 1281156-88-4 may include exploration in biodegradable materials or as a precursor for fluorescent probes, both trending research areas. Its versatility ensures continued relevance in life sciences and chemical innovation, making it a compound to watch in the coming years.